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Compound of Interest

Compound Name: 3-Pyridineacetic acid

Cat. No.: B1212914

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 3-
Pyridineacetic acid, a compound of significant interest in pharmaceutical and chemical
research. This document details its melting and boiling points, provides comprehensive
experimental protocols for their determination, and illustrates relevant biochemical pathways.

Core Physicochemical Data

The accurate determination of melting and boiling points is fundamental to the characterization
and quality control of chemical substances. The following table summarizes the key thermal
properties of 3-Pyridineacetic acid and its common salt form.

Compound Melting Point (°C) Boiling Point (°C)

3-Pyridineacetic Acid 144 - 146[1] 301.6 £ 17.0 (Predicted)[1]

3-Pyridineacetic Acid )
_ 159 - 163 Not Available
Hydrochloride

Experimental Protocols for Thermal Analysis
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Accurate and reproducible determination of melting and boiling points is crucial for compound
identification and purity assessment. Below are detailed standard operating procedures for
these measurements.

Determination of Melting Point

The capillary method is a widely accepted technique for determining the melting point of a solid
organic compound.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Heating medium (e.g., mineral oil or silicone oil for Thiele tube)

Procedure:

Sample Preparation: A small amount of the dry 3-Pyridineacetic acid is finely powdered
using a mortar and pestle.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,
aiming for a sample height of 2-3 mm.

o Apparatus Setup (Thiele Tube): The capillary tube is attached to a thermometer, ensuring the
sample is aligned with the thermometer bulb. The assembly is then immersed in the heating
medium within the Thiele tube.

o Heating: The Thiele tube is heated gently and slowly at the side arm. The rate of temperature
increase should be controlled to approximately 1-2 °C per minute as the melting point is
approached.
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o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has transitioned to
a liquid is recorded as the end of the melting range.[2][3][4][5]

Determination of Boiling Point

The distillation method or the capillary method can be employed to determine the boiling point
of a liquid. As 3-Pyridineacetic acid is a solid at room temperature, its boiling point is typically
determined under reduced pressure or predicted using computational models. The following
protocol describes the capillary method for determining the boiling point of a liquid, which can
be adapted for high-boiling point solids by using a suitable heating bath.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube or aluminum block)[6][7][8]

Rubber band or wire to attach the capillary tube

Procedure:

Sample Preparation: A small amount of the liquid is placed in the small test tube.

o Capillary Inversion: A capillary tube, sealed at one end, is placed in the test tube with its
open end submerged in the liquid.

o Apparatus Setup: The test tube is attached to a thermometer, and the assembly is heated in
a heating bath.

e Heating and Observation: The bath is heated slowly. As the liquid's boiling point is
approached, a stream of bubbles will emerge from the open end of the capillary tube.
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+ Recording the Boiling Point: The heating is stopped, and the bath is allowed to cool slowly.
The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.[6][9][10]

Relevant Biological and Synthetic Pathways

3-Pyridineacetic acid is a known metabolite of nicotine and is also a valuable building block in
organic synthesis. The following diagrams illustrate these key pathways.

3-Cyanopyridine Reduction 3-Pyridineacetonitrile —HMySi—SV 3-Pyridineacetic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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